

Technical Support Center: Navigating Membrane Permeability Challenges in SNIPER Compounds

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: E3 ligase Ligand 12

Cat. No.: B12497507

[Get Quote](#)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Specific and Nongenetic IAP-dependent Protein Eraser (SNIPER) compounds. This guide is designed to provide expert insights and practical, step-by-step troubleshooting for one of the most common hurdles in SNIPER development: poor membrane permeability. As heterobifunctional molecules, SNIPERs often possess high molecular weights and polar surface areas that challenge conventional drug-like properties, making cell entry a critical barrier to their therapeutic efficacy.

This resource will equip you with the foundational knowledge and experimental strategies to diagnose, troubleshoot, and resolve permeability issues in your SNIPER candidates.

Frequently Asked Questions (FAQs)

Q1: What are SNIPERs and why is membrane permeability a common issue?

SNIPERs are a class of targeted protein degraders, similar to PROTACs, that co-opt Inhibitor of Apoptosis Proteins (IAPs) as the E3 ubiquitin ligase to tag a specific protein of interest (POI) for proteasomal degradation.^{[1][2]} They are large, chimeric molecules composed of three distinct parts: a ligand for the POI, a ligand for an IAP, and a chemical linker that connects the two.^[1] This tripartite structure often results in a high molecular weight (frequently >800 Da) and a

large polar surface area, placing SNIPERs "beyond the Rule of Five" (bRo5), a set of guidelines for predicting the oral bioavailability of small molecules.[3][4] These characteristics are the primary reason why achieving efficient passive diffusion across the lipid bilayer of the cell membrane is a significant challenge.[5]

Q2: How does the structure of a SNIPER compound influence its permeability?

Every component of the SNIPER molecule—the POI ligand, the IAP ligand, and the linker—contributes to its overall physicochemical profile and, consequently, its membrane permeability.[6]

- **Ligands:** The lipophilicity, hydrogen bonding capacity, and size of both the warhead (POI ligand) and the E3 ligase ligand are critical. While potent binding is necessary for activity, highly polar ligands can negatively impact permeability.[7]
- **Linker:** The linker is not merely a spacer; its length, rigidity, and chemical composition are crucial determinants of permeability.[4] Linkers can influence the molecule's ability to adopt a conformation suitable for membrane transit, potentially by forming intramolecular hydrogen bonds that shield polar groups.[3]

Q3: What is the difference between a PAMPA and a Caco-2 assay for measuring permeability?

The Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 assay are two standard, yet distinct, methods for evaluating permeability.

- **PAMPA** is a cell-free assay that measures a compound's ability to passively diffuse across an artificial lipid membrane.[8] It is a high-throughput, cost-effective method for screening compounds based on passive transcellular permeability alone.[9]
- **Caco-2 Permeability Assay** uses a monolayer of differentiated Caco-2 cells, which resemble the epithelial cells of the human intestine.[10] This cell-based model accounts for not only passive diffusion but also active transport mechanisms and the influence of efflux pumps (like P-glycoprotein), providing a more comprehensive and biologically relevant prediction of in vivo drug absorption.[11]

A common strategy is to use PAMPA for initial high-throughput screening and then validate promising candidates with the more resource-intensive Caco-2 assay.[3]

Troubleshooting Guide: Low Permeability

Problem: My SNIPER compound shows potent target engagement in biochemical assays but has low activity in cell-based assays, and a subsequent PAMPA test confirms low permeability. What should I do?

This is a classic scenario in degrader development. Low cellular activity despite high biochemical potency strongly suggests a permeability barrier. The following sections provide a logical workflow for troubleshooting and resolving this issue.

Step 1: Analyze Physicochemical Properties

Before embarking on extensive chemical modifications, it's crucial to understand the properties of your current molecule. This analysis will guide your optimization strategy.

Key Parameters to Evaluate:

Physicochemical Property	Typical Range for bRo5 Permeability	Rationale & Significance
Molecular Weight (MW)	> 500 Da	Larger molecules face greater difficulty diffusing across the membrane. While high MW is inherent to SNIPERs, minimizing it where possible is beneficial. [12]
Lipophilicity (cLogP/LogD)	3 - 5	A balance is critical. Too low, and the compound won't partition into the lipid bilayer; too high, and it may get trapped in the membrane or have poor solubility. [13]
Polar Surface Area (PSA)	< 140 Å ² (ideal, but often exceeded)	High PSA is strongly correlated with poor membrane permeability due to the energetic penalty of desolvating polar groups to enter the lipophilic membrane core. [14]
Hydrogen Bond Donors (HBD)	≤ 5 (ideal), focus on eHBDs	The number of solvent-exposed Hydrogen Bond Donors (eHBDs) is a critical parameter. Reducing eHBDs to ≤ 2 is a key strategy for improving oral absorption in bRo5 compounds. [15]
Rotatable Bonds	< 10 (ideal)	High flexibility can be entropically unfavorable for adopting a membrane-permeable conformation. Introducing some rigidity can be beneficial. [4]

Actionable Insight: Use computational tools to calculate these properties for your SNIPER. If your compound has a particularly high HBD count or PSA, these are prime targets for chemical modification.

Step 2: Strategic Chemical Modification

Based on your analysis, you can now make informed decisions about which parts of the SNIPER molecule to modify.

The linker is often the most versatile component for modification without compromising the binding affinities of the two ligands.[\[6\]](#)[\[16\]](#)

- **Shorten the Linker:** While a certain length is necessary to bridge the POI and IAP, excessively long and flexible linkers can be detrimental. Systematically shortening the linker may improve permeability.[\[6\]](#) However, be mindful that shorter linkers can also increase conformational constraints.[\[4\]](#)
- **Increase Rigidity:** Incorporating cyclic structures (e.g., piperazine, piperidine) into the linker can reduce the number of rotatable bonds.[\[4\]](#) This pre-organizes the molecule, potentially into a more membrane-compatible conformation, reducing the entropic penalty of membrane transit.[\[3\]](#)
- **Modulate Lipophilicity:** Replace hydrophilic linkers (e.g., long PEG chains) with more lipophilic alkyl chains.[\[13\]](#) This can improve partitioning into the membrane, but must be balanced to avoid excessive lipophilicity.
- **Introduce Polar Motifs Strategically:** The inclusion of motifs like pyridine or piperidine can paradoxically improve both aqueous solubility and cell permeability.[\[4\]](#)

Since minimizing exposed HBDs is critical, focus on modifying functional groups that contribute to this count.[\[15\]](#)

- **Amide-to-Ester Substitution:** Amide bonds are common in linkers and ligands and are significant hydrogen bond donors. Replacing an amide with an ester can dramatically improve permeability.[\[17\]](#) However, this must be done carefully, as it can introduce metabolic liabilities (esterase cleavage) or affect binding affinity if the amide is crucial for target engagement.[\[18\]](#)

- **N-Methylation:** Methylating a secondary amine or amide nitrogen removes a hydrogen bond donor. This is a common tactic in medicinal chemistry to improve permeability.

The choice of IAP ligand can influence the overall properties of the SNIPER. While options may be more limited than for linkers, it's a variable to consider. Some IAP ligands may have more favorable physicochemical properties (e.g., lower HBD count, higher lipophilicity) than others. [7][19]

Step 3: Advanced Strategies

If standard medicinal chemistry approaches are insufficient, several advanced strategies can be employed:

- **Prodrugs:** Mask polar functional groups (like hydroxyls or carboxylic acids) with lipophilic, cleavable moieties (e.g., esters). [20] These masks are designed to be removed by intracellular enzymes, releasing the active SNIPER compound inside the cell.
- **Formulation-Based Approaches:** For preclinical studies, poor permeability can sometimes be overcome with formulation strategies. Lipid-based formulations like Self-Nanoemulsifying Drug Delivery Systems (SNEDDS) can improve both solubility and permeability. [21][22] Amorphous solid dispersions created by spray drying or hot melt extrusion can also enhance bioavailability. [23]
- **In-Cell Click-Formed Degradable (CLIPTACs):** This innovative approach involves synthesizing two smaller, more permeable precursors that can enter the cell independently and then assemble into the full, active degrader via a bio-orthogonal click reaction. [3][6] This strategy effectively bypasses the permeability barrier imposed by a large, pre-formed molecule.

[Click to download full resolution via product page](#)

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general framework for assessing the passive permeability of SNIPER compounds.

Objective: To determine the apparent permeability coefficient (P_{app}) of a test compound through passive diffusion.

Materials:

- PAMPA "sandwich" plate (96-well Donor plate with PVDF membrane and 96-well Acceptor plate)
- Artificial membrane solution (e.g., 1-2% lecithin in dodecane)[[9](#)]
- Phosphate-Buffered Saline (PBS), pH 7.4
- Dimethyl sulfoxide (DMSO)
- Test compound stock solution (e.g., 10 mM in DMSO)
- Control compounds (High permeability: e.g., Testosterone; Low permeability: e.g., Atenolol)
- Analytical instrument (LC-MS/MS recommended for sensitivity and selectivity)[[24](#)]

Procedure:

- Prepare Acceptor Plate: Add 300 μ L of PBS (pH 7.4) to each well of the 96-well Acceptor plate.[[9](#)] To improve the solubility of poorly soluble compounds, a small percentage of DMSO (e.g., 5%) can be included in the buffer.[[9](#)]
- Coat Donor Plate Membrane: Using a pipette, carefully add 5 μ L of the artificial membrane solution (e.g., 1% lecithin in dodecane) onto the membrane of each well in the Donor plate. Ensure the entire membrane surface is coated without puncturing it.
- Prepare Donor Solutions: Prepare the test and control compounds at a final concentration of ~10-200 μ M in PBS. The final DMSO concentration should typically be kept low (e.g., <1%) to avoid disrupting the membrane.

- **Add Donor Solutions:** Immediately after coating, add 150-200 μ L of the donor solutions (test compounds, controls, and buffer blank) to the appropriate wells of the Donor plate.
- **Assemble the PAMPA Sandwich:** Carefully place the Donor plate onto the Acceptor plate, ensuring the bottom of the donor membrane makes contact with the buffer in the acceptor wells.[\[25\]](#)
- **Incubation:** Place the assembled plate in a humidity chamber to prevent evaporation and incubate at room temperature for 4-18 hours.[\[25\]](#) The incubation time should be optimized based on the expected permeability of the compounds.
- **Sample Collection & Analysis:** After incubation, separate the plates. Collect samples from both the donor and acceptor wells. Analyze the concentration of the compound in each well using LC-MS/MS.
- **Calculate Apparent Permeability (Papp):** The Papp value (in cm/s) is calculated using the following equation: $P_{app} = [-\ln(1 - CA(t) / C_{equilibrium})] * (V_D * V_A) / ((V_D + V_A) * Area * Time)$ Where:
 - CA(t) is the compound concentration in the acceptor well at time t.
 - C_{equilibrium} is the concentration at theoretical equilibrium.
 - V_D and V_A are the volumes of the donor and acceptor wells, respectively.
 - Area is the effective membrane area.
 - Time is the incubation time in seconds.

[Click to download full resolution via product page](#)

Protocol 2: Caco-2 Permeability Assay

This protocol outlines the measurement of permeability in a bidirectional manner to also assess active efflux.

Objective: To determine the apparent permeability coefficient (P_{app}) in both the apical-to-basolateral ($A \rightarrow B$) and basolateral-to-apical ($B \rightarrow A$) directions.

Materials:

- Caco-2 cells (e.g., ATCC HTB-37)
- Cell culture medium (e.g., DMEM with high glucose, supplemented with FBS, non-essential amino acids, and antibiotics)[[26](#)]
- Transwell permeable supports (e.g., 24-well format)
- Transport buffer (e.g., Hank's Balanced Salt Solution (HBSS), pH 7.4)
- TEER (Transepithelial Electrical Resistance) meter
- Lucifer yellow (monolayer integrity marker)
- Test compound and controls (e.g., Propranolol for high permeability, Atenolol for low permeability, and a P-gp substrate like Digoxin for efflux)
- Analytical instrument (LC-MS/MS)

Procedure:

- Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell inserts at an appropriate density. Culture the cells for 21 days to allow them to differentiate and form a confluent, polarized monolayer with tight junctions.[[11](#)]
- Monolayer Integrity Check: Before the experiment, measure the TEER of each monolayer. Values should be above a pre-determined threshold (e.g., $\geq 200 \Omega \cdot \text{cm}^2$) to confirm tight junction formation.[[10](#)] A Lucifer yellow rejection test can also be performed as an additional quality control step.
- Preparation for Transport Study: Gently wash the cell monolayers with pre-warmed (37°C) transport buffer and equilibrate them for ~20-30 minutes in a 37°C , 5% CO_2 incubator.[[10](#)]
- Initiate Transport ($A \rightarrow B$):

- Add fresh transport buffer to the basolateral (bottom) compartment (e.g., 1,200 μL for a 24-well plate).[\[10\]](#)
- Remove the buffer from the apical (top) compartment and add the dosing solution containing the test compound (e.g., 320 μL).[\[10\]](#)
- Initiate Transport (B $\rightarrow$ A):
 - Add fresh transport buffer to the apical compartment (e.g., 300 μL).[\[10\]](#)
 - Add the dosing solution to the basolateral compartment (e.g., 1,220 μL).[\[10\]](#)
- Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 60-120 minutes).
- Sampling and Analysis: At the end of the incubation, take samples from the receiver compartments. Also, take a sample from the initial donor solution. Analyze all samples by LC-MS/MS to determine compound concentrations.
- Calculations:
 - Calculate Papp (A $\rightarrow$ B) and Papp (B $\rightarrow$ A) using a similar formula to the PAMPA assay, accounting for the specific volumes and surface area of the Transwell insert.
 - Calculate the Efflux Ratio (ER): $\text{ER} = \text{Papp (B} \rightarrow \text{A)} / \text{Papp (A} \rightarrow \text{B)}$
 - An efflux ratio greater than 2 is generally considered an indication that the compound is a substrate for an active efflux transporter.[\[27\]](#)

References

- PCI Pharma Services. (2025). Enhancing solubility of targeted protein degraders: Better strategies for bioavailability. Available from: [\[Link\]](#)
- Zhang, T., et al. (2024). PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation. MDPI. Available from: [\[Link\]](#)

- Sygnature Discovery. (n.d.). Formulating PROTACS and other Targeted Protein Degraders. Available from: [\[Link\]](#)
- Kofik, R., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Exploratory Target Antitumor Therapy. Available from: [\[Link\]](#)
- Scott, C. (2023). The Developability Challenges with Bifunctional Targeted Protein Degraders. Technology Networks. Available from: [\[Link\]](#)
- Bo, Y., et al. (2024). The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. MDPI. Available from: [\[Link\]](#)
- Creative Biolabs. (n.d.). Caco2 assay protocol. Available from: [\[Link\]](#)
- Naik, P., & Murthy, S. N. (2010). Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers. Springer. Available from: [\[Link\]](#)
- European Union Reference Laboratory for Alternatives to Animal Testing. (n.d.). DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. JRC Big Data Analytics Platform. Available from: [\[Link\]](#)
- Tanimura, R., et al. (2024). Data-driven Design of PROTAC Linkers to Improve PROTAC Cell Membrane Permeability. ChemRxiv. Available from: [\[Link\]](#)
- Steinebach, C., et al. (2021). Workflow for E3 Ligase Ligand Validation for PROTAC Development. ACS Publications. Available from: [\[Link\]](#)
- Confair, D. N., et al. (2023). Targeted Protein Degradation: Advances, Challenges, and Prospects for Computational Methods. Journal of Chemical Information and Modeling. Available from: [\[Link\]](#)
- Neuhaus, F., et al. (2022). Detailed assay workflow of the equilibrated Caco-2 permeability assay in its final setup. ResearchGate. Available from: [\[Link\]](#)
- Lucas, X., & Ciulli, A. (2020). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. SLAS DISCOVERY. Available from: [\[Link\]](#)

- Ito, Y., et al. (2023). Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Taylor & Francis Online. Available from: [\[Link\]](#)
- Klein, V. G., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Medicinal Chemistry Letters. Available from: [\[Link\]](#)
- Yang, K., et al. (2022). E3 ligase ligand optimization of Clinical PROTACs. Frontiers in Pharmacology. Available from: [\[Link\]](#)
- Scribd. (n.d.). Caco-2 Permeability Assay Protocol. Available from: [\[Link\]](#)
- Klein, V. G., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ACS Publications. Available from: [\[Link\]](#)
- Klein, V. G., et al. (2020). Understanding and Improving the Membrane Permeability of VH032-Based PROTACs. ResearchGate. Available from: [\[Link\]](#)
- Vaz, R. J., & Nelen, M. I. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. CHIMIA. Available from: [\[Link\]](#)
- Gancia, C., et al. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. Frontiers in Chemistry. Available from: [\[Link\]](#)
- Creative Bioarray. (n.d.). Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol. Available from: [\[Link\]](#)
- Kofik, R., et al. (2020). Novel approaches for the rational design of PROTAC linkers. Open Exploration Publishing. Available from: [\[Link\]](#)
- Millipore Corporation. (n.d.). Evaluation of the reproducibility of Parallel Artificial Membrane Permeation Assays (PAMPA). Millipore. Available from: [\[Link\]](#)
- Gancia, C., et al. (2021). From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation. ResearchGate. Available from: [\[Link\]](#)

- Santes-Zea, D., et al. (2022). Drug–Membrane Permeability across Chemical Space. Journal of Chemical Theory and Computation. Available from: [\[Link\]](#)
- Technology Networks. (n.d.). pampa-permeability-assay.pdf. Available from: [\[Link\]](#)
- Pion Inc. (2022). Parallel Artificial Membrane Permeability Assay (PAMPA) training video. YouTube. Available from: [\[Link\]](#)
- Edmondson, S. D., et al. (2023). Targeted Protein Degradation: Design Considerations for PROTAC Development. Journal of Medicinal Chemistry. Available from: [\[Link\]](#)
- Chen, C., et al. (2021). Correlation between the structure and skin permeability of compounds. Scientific Reports. Available from: [\[Link\]](#)
- Sugano, K. (n.d.). Improvement of Oral Bioavailability Based on Physicochemical Evaluation. Pfizer Inc. Available from: [\[Link\]](#)
- Moss, G. P., et al. (2000). Structure-permeability Relationships for Transcorneal Penetration. Alternatives to Laboratory Animals. Available from: [\[Link\]](#)
- Waring, M. J., et al. (2024). An analysis of the physicochemical properties of oral drugs from 2000 to 2022. RSC Medicinal Chemistry. Available from: [\[Link\]](#)
- Dickson, C. J., et al. (2022). Mechanistic Insights into Passive Membrane Permeability of Drug-like Molecules from a Weighted Ensemble of Trajectories. Journal of Chemical Theory and Computation. Available from: [\[Link\]](#)
- Scott, J. S., et al. (2024). Property-based optimisation of PROTACs. RSC Medicinal Chemistry. Available from: [\[Link\]](#)
- Scott, D. E., et al. (2023). Physicochemical Property Determinants of Oral Absorption for PROTAC Protein Degradation. Journal of Medicinal Chemistry. Available from: [\[Link\]](#)
- Johnson, T. W., et al. (2011). Optimization of Pharmacokinetics through Manipulation of Physicochemical Properties in a Series of HCV Inhibitors. ACS Medicinal Chemistry Letters. Available from: [\[Link\]](#)

- Du, Y., et al. (2004). In vitro permeability of poorly aqueous soluble compounds using different solubilizers in the PAMPA assay with liquid chromatography/mass spectrometry detection. Journal of Pharmaceutical Sciences. Available from: [\[Link\]](#)
- Cronin, M. T. D., et al. (2002). Quantitative structure-permeability relationships for percutaneous absorption: Re-analysis of steroid data. SAR and QSAR in Environmental Research. Available from: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. pubs.acs.org [pubs.acs.org]
- 2. scribd.com [scribd.com]
- 3. tandfonline.com [tandfonline.com]
- 4. Frontiers | From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation [frontiersin.org]
- 5. researchgate.net [researchgate.net]
- 6. Novel approaches for the rational design of PROTAC linkers - PMC [pmc.ncbi.nlm.nih.gov]
- 7. E3 ligase ligand optimization of Clinical PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
- 8. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 9. cdn.technologynetworks.com [cdn.technologynetworks.com]
- 10. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
- 11. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
- 12. An analysis of the physicochemical properties of oral drugs from 2000 to 2022 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

- 14. Optimization of Pharmacokinetics through Manipulation of Physicochemical Properties in a Series of HCV Inhibitors - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 15. Property-based optimisation of PROTACs - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. ptc.bocsci.com [ptc.bocsci.com]
- 17. pubs.acs.org [pubs.acs.org]
- 18. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 19. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 20. mdpi.com [mdpi.com]
- 21. Enhancing solubility of targeted protein degraders: Better strategies for bioavailability - Pharmaceutical Technology [pharmaceutical-technology.com]
- 22. mdpi.com [mdpi.com]
- 23. sygnaturediscovery.com [sygnaturediscovery.com]
- 24. In vitro permeability of poorly aqueous soluble compounds using different solubilizers in the PAMPA assay with liquid chromatography/mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. youtube.com [youtube.com]
- 26. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
- 27. contractpharma.com [contractpharma.com]
- To cite this document: BenchChem. [Technical Support Center: Navigating Membrane Permeability Challenges in SNIPER Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12497507/docs#technical-support-center-navigating-membrane-permeability-challenges-in-sniper-compounds>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)